Cas no 88791-17-7 (Methyl 7-methoxybenzobthiophene-2-carboxylate)

Methyl 7-methoxybenzothiophene-2-carboxylate is a heterocyclic organic compound featuring a benzothiophene core substituted with a methoxy group at the 7-position and a methyl ester at the 2-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and materials science. The methoxy and ester functional groups enhance reactivity, enabling further derivatization through electrophilic substitution or nucleophilic addition. Its well-defined aromatic system contributes to stability, while the electron-donating methoxy group influences electronic properties, making it useful in optoelectronic materials. The compound is typically synthesized via controlled cyclization and esterification, ensuring high purity for precision applications.

Methyl 7-methoxybenzobthiophene-2-carboxylate structure

88791-17-7 structure

Product Name:Methyl 7-methoxybenzobthiophene-2-carboxylate

CAS No:88791-17-7

MF:C₁₁H₁₀O₃S

MW:222.260302066803

CID:710113

PubChem ID:13123241

Update Time:2025-06-07

Methyl 7-methoxybenzobthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-2-carboxylicacid, 7-methoxy-, methyl ester
- methyl 7-methoxy-1-benzothiophene-2-carboxylate
- 7-METHOXY-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
- O11974
- Methyl 7-methoxybenzo[b]thiophene-2-carboxylate
- Methyl7-methoxy-1-benzothiophene-2-carboxylate
- SCHEMBL2895989
- MFCD11044558
- AKOS027381858
- IOENHOOGSLPMNR-UHFFFAOYSA-N
- CS-0458578
- 88791-17-7
- AS-0148
- DTXSID10519734
- 7-Methoxybenzo[b]thiophene-2-carboxylic acid methyl ester
- DB-119487
- Methyl 7-methoxybenzobthiophene-2-carboxylate
- Inchi： 1S/C11H10O3S/c1-13-8-5-3-4-7-6-9(11(12)14-2)15-10(7)8/h3-6H,1-2H3
- InChI Key： IOENHOOGSLPMNR-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=CC2C=CC=C(C1=2)OC

Computed Properties

Exact Mass: 222.03506535g/mol
Monoisotopic Mass: 222.03506535g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 63.8Å²

Experimental Properties

Density: 1.27
Boiling Point: 345°C at 760 mmHg
Flash Point: 162.4°C
Refractive Index: 1.613

Methyl 7-methoxybenzobthiophene-2-carboxylate Pricemore >>

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